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Compound of Interest

Compound Name: FPFT-2216
Cat. No.: B15608490
Get Quote
\ J

FPFT-2216, a "molecular glue" compound utilized in targeted protein degradation research,
requires careful handling and disposal to ensure laboratory safety and environmental
compliance. This guide provides essential procedural information for researchers, scientists,
and drug development professionals.

FPFT-2216, with CAS number 2367619-87-0, is recognized as slightly hazardous to water and
necessitates adherence to official regulations for waste management. Although small quantities
may be permissible for disposal as household waste in some regions, it is best practice within a
professional research setting to manage all chemical waste through designated protocols.

Essential Safety & Handling Information

Proper personal protective equipment (PPE) should be worn at all times when handling FPFT-
2216. This includes safety glasses, gloves, and a lab coat. Operations should be conducted in
a well-ventilated area.
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Chemical Identifier & Properties Value

CAS Number 2367619-87-0

Molecular Formula C12H12N403S

Molecular Weight 292.31 g/mol

Appearance Solid

Storage Conditions Store at -20°C for long-term stability.
Water Hazard Class 1 (Slightly hazardous for water)[1]

Spill & Exposure Protocols

In the event of a spill or exposure, the following procedures should be followed immediately:

 After Inhalation: Move the individual to an area with fresh air. If complaints or symptoms
persist, consult a doctor.[1]

o After Skin Contact: While the substance is generally not considered a skin irritant, it is
recommended to wash the affected area thoroughly with soap and water.[1]

o After Eye Contact: Immediately rinse the opened eye for several minutes under running
water.[1]

o After Swallowing: If symptoms persist, seek medical attention.[1]

o Spill Containment: For spills, mechanically pick up the solid material. Ensure the area is well-
ventilated. Do not allow the substance to enter sewers or surface/ground water.[1]

Step-by-Step Disposal Protocol

Disposal of FPFT-2216 must be conducted in accordance with local, state, and federal
regulations. The following is a general procedural guide for laboratory settings.

» Waste Identification and Segregation:
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o Identify all waste containing FPFT-2216, including pure compound, contaminated labware
(e.g., pipette tips, vials), and solutions.

o Segregate FPFT-2216 waste from other chemical waste streams to avoid unintended
reactions. Keep in a suitable, closed container clearly labeled "FPFT-2216 Waste".[2]

o Container Management:
o Use a chemically resistant, leak-proof container for all FPFT-2216 waste.

o The container must be clearly labeled with the full chemical name ("FPFT-2216"), the CAS
number ("2367619-87-0"), and appropriate hazard warnings.

e Aqueous Waste Neutralization (if applicable):

o While specific neutralization protocols for FPFT-2216 are not detailed, any aqueous
solutions should be handled as chemical waste. Do not dispose of them down the drain,
as the substance is slightly hazardous to aquatic life.

» Final Disposal Procedure:

o All waste containing FPFT-2216, including the designated waste container, must be
disposed of through your institution's licensed hazardous waste management service.

o Do not mix with household waste, despite manufacturer suggestions for "smaller
guantities," as this is not a standard or recommended practice in a professional research
environment.[1]

o Complete all necessary waste disposal forms as required by your institution and the waste
disposal contractor.

Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of FPFT-
2216.
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Caption: Decision workflow for segregating and disposing of FPFT-2216 waste.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b15608490/docs?utm_src=pdf-body-img#proper-disposal-and-safety-procedures-for-fpft-2216
https://www.benchchem.com/product/b15608490/docs?utm_src=pdf-body#proper-disposal-and-safety-procedures-for-fpft-2216
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15608490?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Signaling Pathway Degradation

FPFT-2216 functions as a "molecular glue" to induce the degradation of several key proteins.
This mechanism involves redirecting the cell's natural waste disposal machinery, the ubiquitin-
proteasome system, to target proteins that would not normally be recognized for degradation.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b15608490/docs?utm_src=pdf-body#proper-disposal-and-safety-procedures-for-fpft-2216
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15608490?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE oty Operatng Gui

Check Availability & Pricing

FPFT-2216

binds & alters
substrate specificity

y

3 Ubiquitin Ligase
(e g., CRL4-CRBN)

recruits /recruits

PDE6D KZFl (Ikaros)) IKZF3 (Alolos))

recruits

ecruits

Ubiquitination

tags for

26S Proteasome

Protein Degradation

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b15608490/docs?utm_src=pdf-body-img#proper-disposal-and-safety-procedures-for-fpft-2216
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15608490?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Caption: Mechanism of FPFT-2216-induced protein degradation via the ubiquitin-proteasome
system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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